{[1-(Carboxymethyl)-1H-benzimidazol-2-yl]-thio}acetic acid
{[1-(Carboxymethyl)-1H-benzimidazol-2-yl]-thio}acetic acid
Brand Name:
Vulcanchem
CAS No.:
708243-99-6
VCID:
VC0493887
InChI:
InChI=1S/C11H10N2O4S/c14-9(15)5-13-8-4-2-1-3-7(8)12-11(13)18-6-10(16)17/h1-4H,5-6H2,(H,14,15)(H,16,17)
SMILES:
C1=CC=C2C(=C1)N=C(N2CC(=O)O)SCC(=O)O
Molecular Formula:
C11H10N2O4S
Molecular Weight:
266.28g/mol
{[1-(Carboxymethyl)-1H-benzimidazol-2-yl]-thio}acetic acid
CAS No.: 708243-99-6
Main Products
VCID: VC0493887
Molecular Formula: C11H10N2O4S
Molecular Weight: 266.28g/mol
CAS No. | 708243-99-6 |
---|---|
Product Name | {[1-(Carboxymethyl)-1H-benzimidazol-2-yl]-thio}acetic acid |
Molecular Formula | C11H10N2O4S |
Molecular Weight | 266.28g/mol |
IUPAC Name | 2-[2-(carboxymethylsulfanyl)benzimidazol-1-yl]acetic acid |
Standard InChI | InChI=1S/C11H10N2O4S/c14-9(15)5-13-8-4-2-1-3-7(8)12-11(13)18-6-10(16)17/h1-4H,5-6H2,(H,14,15)(H,16,17) |
Standard InChIKey | LRJSCTOOLKMNHD-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)N=C(N2CC(=O)O)SCC(=O)O |
Canonical SMILES | C1=CC=C2C(=C1)N=C(N2CC(=O)O)SCC(=O)O |
PubChem Compound | 2772522 |
Last Modified | Nov 11 2021 |
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